Cas no 1452226-14-0 (5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid)
5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid
- GYQFDZJEBMHAOK-UHFFFAOYSA-N
- 5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid
-
- MDL: MFCD30145692
- Inchi: 1S/C9H9N3O2S/c1-3-4(2)11-12-8-5(3)6(10)7(15-8)9(13)14/h10H2,1-2H3,(H,13,14)
- InChI Key: GYQFDZJEBMHAOK-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C2C1=NN=C(C)C=2C)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 276
- Topological Polar Surface Area: 117
5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM326538-100mg |
5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid |
1452226-14-0 | 95%+ | 100mg |
$388 | 2021-08-18 | |
| Chemenu | CM326538-250mg |
5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid |
1452226-14-0 | 95%+ | 250mg |
$582 | 2021-08-18 | |
| Chemenu | CM326538-1g |
5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid |
1452226-14-0 | 95%+ | 1g |
$970 | 2021-08-18 | |
| eNovation Chemicals LLC | Y1098198-100mg |
5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid |
1452226-14-0 | 97% | 100mg |
$260 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1098198-250MG |
5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid |
1452226-14-0 | 97% | 250mg |
$415 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1098198-500MG |
5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid |
1452226-14-0 | 97% | 500mg |
$695 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1098198-1G |
5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid |
1452226-14-0 | 97% | 1g |
$1045 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1098198-5G |
5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid |
1452226-14-0 | 97% | 5g |
$3140 | 2024-07-21 | |
| Chemenu | CM326538-100mg |
5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid |
1452226-14-0 | 95%+ | 100mg |
$388 | 2023-03-07 | |
| Chemenu | CM326538-250mg |
5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid |
1452226-14-0 | 95%+ | 250mg |
$582 | 2023-03-07 |
5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid
Introduction to 5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid (CAS No. 1452226-14-0)
5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid, identified by its CAS number 1452226-14-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thienopyridazine class, a scaffold that has been extensively explored for its potential biological activities. The presence of both amino and carboxylic acid functional groups in its molecular structure enhances its versatility, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.
The thieno[2,3-c]pyridazine core is a fused bicyclic system consisting of a thiophene ring connected to a pyridazine ring. This particular arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in drug design. The 3,4-dimethyl substitution pattern further modifies the electronic landscape of the molecule, influencing its reactivity and interactions with biological targets. The carboxylic acid moiety at the 6-position provides a site for further functionalization, enabling the attachment of various pharmacophores or bioisosteres to optimize potency and selectivity.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid and biological macromolecules. Studies have highlighted its potential as a scaffold for developing small-molecule inhibitors targeting enzymes involved in metabolic pathways and signal transduction cascades. For instance, modifications of this core structure have been investigated for their ability to modulate kinases and phosphodiesterases, which are key players in diseases such as cancer and inflammatory disorders.
In the realm of drug discovery, the amino group at the 5-position serves as a versatile handle for conjugation with other functional groups or biomolecules. This has led to its incorporation into peptidomimetics and protein-protein interaction inhibitors. The dimethylthieno[2,3-c]pyridazine moiety has been shown to exhibit favorable pharmacokinetic properties when incorporated into drug candidates, including solubility enhancements and reduced metabolic clearance. These attributes make it an attractive building block for next-generation therapeutics.
One of the most compelling aspects of 5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid is its potential in addressing unmet medical needs. Current research is exploring its derivatives as candidates for treating neurological disorders, where modulation of neurotransmitter systems is crucial. The compound’s ability to cross the blood-brain barrier and interact with central nervous system receptors has been demonstrated in preclinical studies. Additionally, its structural features suggest it may have applications in antiviral and antibacterial therapies by interfering with essential viral or bacterial pathways.
The synthesis of 5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex heterocycles. Key synthetic strategies include cyclization reactions that form the thienopyridazine core, followed by functional group manipulations to introduce the amino and carboxylic acid moieties. Advances in green chemistry have also influenced these synthetic routes, with efforts focusing on reducing waste and improving atom economy.
Evaluation of the compound’s pharmacological profile has revealed promising activities in several disease models. For example, derivatives of this scaffold have shown efficacy in inhibiting inflammatory cytokine production by modulating Janus kinases (JAKs). This mechanism is particularly relevant in autoimmune diseases where aberrant JAK signaling contributes to pathogenesis. Furthermore, preclinical data suggests that certain analogs may exhibit antitumor effects by inducing apoptosis or inhibiting angiogenesis.
The development of novel analytical techniques has enabled more precise characterization of 5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid and its derivatives. Mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity. These methods are crucial for ensuring consistency across different batches produced during scale-up from laboratory to industrial settings.
The future directions for research on 5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid are multifaceted. Investigating structure-activity relationships (SAR) will be key to optimizing its biological activity while minimizing off-target effects. Additionally, exploring new synthetic methodologies could streamline production processes and enable access to more diverse analogs for screening purposes. Collaborative efforts between chemists and biologists will be essential in translating these findings into clinical applications.
In conclusion,5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid (CAS No. 1452226-14-0) represents a structurally intriguing compound with significant potential in pharmaceutical development. Its unique scaffold combined with versatile functional groups makes it a valuable tool for designing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic strategies,this compound is poised to play an important role in advancing medicinal chemistry toward more effective treatments.
1452226-14-0 (5-Amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)